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Abstract

Lasalocid, a carboxylic polyether ionophore antibiotic derived from Streptomyces lasaliensis, is
a critical tool in veterinary medicine. Primarily utilized as a coccidiostat in the poultry and cattle
industries, it also serves as a growth promotant in ruminants. This technical guide offers an in-
depth examination of Lasalocid's mechanism of action, its principal applications, quantitative
efficacy, and the experimental protocols used for its evaluation. This document is intended for
researchers, scientists, and professionals in drug development who require a detailed
understanding of this compound.

Introduction

Lasalocid is a widely used feed additive for the control of coccidiosis, a parasitic disease of the
intestinal tract caused by protozoa of the genus Eimeria.[1][2] This disease poses a significant
threat to the health and productivity of poultry and other livestock.[3] Beyond its anticoccidial
properties, Lasalocid is also approved for improving feed efficiency and promoting growth in
cattle by modulating rumen fermentation.[4][5] Its dual functionality has made it a staple in
livestock production systems worldwide.

Mechanism of Action

Lasalocid functions as an ionophore, meaning "ion carrier." It forms a lipid-soluble complex
with cations and transports them across biological membranes.[6][7][8] This action disrupts the
natural ion concentration gradients essential for the parasite's survival.
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Specifically, Lasalocid creates a channel for cations like sodium (Na+) and potassium (K+) to
move across the parasite's cell membrane.[6][7] This influx of ions into the parasite leads to an
osmotic imbalance, causing the cell to absorb excess water, swell, and ultimately burst
(osmotic lysis).[1][8] This disruption of ionic homeostasis is the primary mechanism behind its
coccidiocidal effect.[1] The motile stages of the parasite's life cycle, such as sporozoites and
merozoites, are particularly susceptible.[8]
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Caption: Lasalocid's ionophore mechanism leading to parasite cell lysis.

Applications in Veterinary Medicine
Coccidiosis Control in Poultry

Lasalocid is extensively used in broiler chickens and turkeys to prevent coccidiosis caused by
various Eimeria species, including E. tenella, E. necatrix, E. acervulina, E. brunetti, E. maxima,
and E. mitis.[5][9] It is typically administered as a feed additive at concentrations ranging from
90 to 125 parts per million (ppm).[1][10]

Table 1: Representative Efficacy of Lasalocid in Broilers with Coccidiosis
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Parameter Unmedicated Control Lasalocid (50-75 ppm)
Mortality Rate (%) 10.0% 0.4% - 0.8%

Weight Gain Significantly lower Significantly higher

Feed Conversion Significantly poorer Significantly improved
Intestinal Lesion Scores High Significantly reduced

Source: Data compiled from
floor-pen experiments where
birds were exposed to severe

coccidiosis challenges.[9]

Coccidiosis Control and Growth Promotion in
Ruminants

In cattle and sheep, Lasalocid is approved for the control of coccidiosis and for improving feed
efficiency and rate of weight gain.[11][12] For coccidiosis control in calves, a typical dosage is 1
mg per 2.2 Ibs of body weight per day.[12][13] For growth promotion in feedlot cattle, it is added
to the total ration at 10-30 grams per ton.[12][14]

Lasalocid's growth-promoting effect stems from its ability to alter the rumen microbial
population.[4] It selectively inhibits certain bacteria, leading to a more efficient fermentation
process. This results in an increased production of propionic acid and a decrease in acetic and
butyric acids.[15] Propionic acid is a more energy-efficient volatile fatty acid (VFA) for the
animal, leading to improved performance.[6][7]
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Caption: Lasalocid's impact on rumen fermentation and cattle performance.

Table 2: Performance Effects of Lasalocid in Feedlot Cattle

Lasalocid (36-54 mg/kg

Parameter Control (No lonophore)
DM)
Average Daily Gain (kg) 1.24 1.35
Feed Conversion (kg DM/kg
_ 6.9 6.2
gain)
Metabolizable Energy of Diet Baseline Increased by 5-8%

Source: Data from a 98-day

trial with Hereford heifers on a
90% concentrate diet.[16]

Experimental Protocols
Anticoccidial Efficacy Trial in Poultry (Battery Cage
Study)

Evaluating the efficacy of anticoccidial drugs like Lasalocid typically involves controlled

laboratory studies followed by larger field trials.[17] Battery cage studies are crucial for

assessing efficacy against specific Eimeria species.[17]
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Methodology Details:
e Animals: Day-old commercial broiler chicks or poults are used.[17]

» Housing: Birds are housed in wire-floored battery cages to prevent oocyst recycling through
feces.

e Groups:
o Uninfected, Unmedicated Control (UUC)
o Infected, Unmedicated Control (IUC)
o Infected, Medicated (Test Article, e.g., Lasalocid at various doses)

o Diet: A standard, non-medicated basal ration is fed to all groups, with the test article mixed
into the feed for the medicated groups.

« Infection: On a specific day (e.g., Day 14), birds in the infected groups are orally inoculated
with a known quantity of sporulated Eimeria oocysts.[18]

o Data Collection: The trial typically runs for 6-7 days post-infection. Key parameters measured
include weight gain, feed conversion ratio, mortality, and intestinal lesion scores.[9][18]
Oocyst counts in the feces may also be determined.[13]
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Caption: Workflow for a typical poultry anticoccidial battery cage trial.

In Vitro Rumen Fermentation Assay

To study the effects of Lasalocid on rumen microflora, in vitro fermentation systems are
commonly used.

Methodology Details:

¢ Rumen Fluid Collection: Rumen fluid is collected from cannulated (surgically fistulated)
steers or sheep.
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e [ncubation: The collected fluid is strained and mixed with a buffer and a standard substrate
(e.g., dried grass, concentrate feed).

e Treatment: Lasalocid is added at various concentrations to incubation vessels. Control
vessels receive no additive.

e Analysis: The vessels are incubated anaerobically at 39°C. Over a period (e.g., 24 hours),
gas production is measured. At the end of the incubation, the fluid is analyzed for VFA
concentrations (acetate, propionate, butyrate) using gas chromatography.[15]

Safety and Toxicology

Lasalocid is safe for target species when used according to the approved dosage.[6][7]
However, it is extremely toxic to equids (horses, donkeys), and accidental ingestion can be
fatal.[2][19] Therefore, strict measures must be in place at feed mills and farms to prevent
cross-contamination of horse feed. Dogs are also more sensitive to Lasalocid toxicity than
other species.[20] Overdosing in target species can also lead to toxicity, with clinical signs
including anorexia, diarrhea, lethargy, weakness, and ataxia.[19] There is no specific antidote,
and treatment is focused on supportive care.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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